Cas no 551931-12-5 (1-(2-Chloro-6-fluorobenzyl)-4-2-(4-chlorophenyl)acetyl-1H-pyrrole-2-carbonitrile)

• Product Name: 1-(2-Chloro-6-fluorobenzyl)-4-2-(4-chlorophenyl)acetyl-1H-pyrrole-2-carbonitrile
• CAS No: 551931-12-5
• CID: 4654977
• Update Time: 2025-11-01

1-(2-Chloro-6-fluorobenzyl)-4-2-(4-chlorophenyl)acetyl-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLORO-6-FLUOROBENZYL)-4-[2-(4-CHLOROPHENYL)ACETYL]-1H-PYRROLE-2-CARBONITRILE
• 1-(2-Chloro-6-fluorobenzyl)-4-2-(4-chlorophenyl)acetyl-1H-pyrrole-2-carbonitrile

Additional information on 1-(2-Chloro-6-fluorobenzyl)-4-2-(4-chlorophenyl)acetyl-1H-pyrrole-2-carbonitrile

Introduction to 1-(2-Chloro-6-fluorobenzyl)-4-2-(4-chlorophenyl)acetyl-1H-pyrrole-2-carbonitrile (CAS No. 551931-12-5)

1-(2-Chloro-6-fluorobenzyl)-4-2-(4-chlorophenyl)acetyl-1H-pyrrole-2-carbonitrile (CAS No. 551931-12-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 1-(2-Chloro-6-fluorobenzyl)-4-2-(4-chlorophenyl)acetyl-1H-pyrrole-2-carbonitrile is composed of a pyrrole ring substituted with a 2-chloro-6-fluorobenzyl group and a 4-chlorophenylacetyl group. The presence of these substituents imparts specific physicochemical properties to the molecule, such as enhanced lipophilicity and improved metabolic stability. These properties are crucial for optimizing the compound's pharmacokinetic profile and enhancing its therapeutic efficacy.

The synthesis of 1-(2-Chloro-6-fluorobenzyl)-4-2-(4-chlorophenyl)acetyl-1H-pyrrole-2-carbonitrile involves multiple steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 4-chlorophenylacetic acid with a suitably protected pyrrole derivative, followed by the introduction of the 2-chloro-6-fluorobenzyl group through a substitution reaction. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, such as the use of catalytic systems and microwave-assisted synthesis.

In terms of biological activities, 1-(2-Chloro-6-fluorobenzyl)-4-2-(4-chlorophenyl)acetyl-1H-pyrrole-2-carbonitrile has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. For instance, studies have reported that this compound exhibits potent inhibitory activity against certain kinases associated with cancer progression, making it a candidate for anticancer drug development. Additionally, its ability to modulate protein-protein interactions has been explored in the context of neurodegenerative diseases.

The pharmacological profile of 1-(2-Chloro-6-fluorobenzyl)-4-2-(4-chlorophenyl)acetyl-1H-pyrrole-2-carbonitrile has been extensively evaluated through in vitro and in vivo experiments. In cell-based assays, it has demonstrated selective cytotoxicity towards cancer cells while sparing normal cells, suggesting a favorable therapeutic window. Animal models have further confirmed its efficacy in reducing tumor growth and improving survival rates. These findings underscore the compound's potential as a lead candidate for further clinical development.

Recent studies have also focused on understanding the mechanism of action of 1-(2-Chloro-6-fluorobenzyl)-4-2-(4-chlorophenyl)acetyl-1H-pyrrole-2-carbonitrile. Molecular docking simulations and biochemical assays have provided insights into its binding interactions with target proteins. For example, it has been shown to bind to the ATP-binding site of certain kinases, thereby inhibiting their catalytic activity. This mode of action is consistent with its observed biological effects and supports its potential as a therapeutic agent.

The development of 1-(2-Chloro-6-fluorobenzyl)-4-2-(4-chlorophenyl)acetyl-1H-pyrrole-2-carbonitrile as a pharmaceutical product involves several stages, including lead optimization, preclinical testing, and clinical trials. Ongoing research is focused on optimizing its pharmacological properties to enhance its potency, selectivity, and safety profile. Preclinical studies are being conducted to evaluate its pharmacokinetics, biodistribution, and toxicity profiles in various animal models. These data are essential for determining the appropriate dosing regimens and identifying any potential safety concerns before advancing to human trials.

Clinical trials are a critical phase in the drug development process for 1-(2-Chloro-6-fluorobenzyl)-4-2-(4-chlorophenyl)acetyl-1H-pyrrole-2-carbonitrile. Phase I trials are designed to assess the safety and tolerability of the compound in healthy volunteers or patients with specific diseases. Phase II trials aim to evaluate its efficacy and determine optimal dosing regimens in larger patient populations. If successful, Phase III trials will be conducted to confirm its therapeutic benefits and gather additional safety data required for regulatory approval.

In conclusion, 1-(2-Chloro-6-fluorobenzyl)-4-2-(4-chlorophenyl)acetyl-1H-pyrrole-2-carbonitrile (CAS No. 551931-12-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are focused on optimizing its properties and advancing it through preclinical and clinical stages to realize its full therapeutic potential.